Cas no 2227782-08-1 ((2R)-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol)

• Product Name: (2R)-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
• CAS No: 2227782-08-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6415407
• PubChem ID: 165723212
• Update Time: 2025-06-12

(2R)-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
• (2R)-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
• 2227782-08-1
• EN300-1998514

• Inchi： 1S/C11H14N2O/c1-8(14)6-9-7-13(2)11-10(9)4-3-5-12-11/h3-5,7-8,14H,6H2,1-2H3/t8-/m1/s1
• InChI Key： KVNYLFDEGXRZCT-MRVPVSSYSA-N
• SMILES： O[C@H](C)CC1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on (2R)-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol

Introduction to (2R)-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol (CAS No. 2227782-08-1)

(2R)-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2227782-08-1, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its fused pyrrole and pyridine rings, contribute to its potential as a pharmacological agent.

The< strong>1-methyl-1H-pyrrolo[2,3-b]pyridine moiety is a key structural component that imparts specific chemical and biological properties to the molecule. This scaffold has been extensively studied for its role in modulating various biological pathways, making it a valuable candidate for further exploration in medicinal chemistry. The< strong>propan-2-ol side chain further enhances the compound's solubility and bioavailability, which are critical factors in drug design and formulation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies have suggested that< strong>(2R)-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol may interact with enzymes and receptors involved in inflammatory responses, making it a potential therapeutic agent for conditions such as arthritis and autoimmune diseases. The stereochemistry at the< strong>(2R) position has been found to be crucial for its biological activity, highlighting the importance of enantioselective synthesis in drug development.

In vitro studies have demonstrated that this compound exhibits inhibitory effects on several key enzymes, including cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. The ability to modulate these enzymes could lead to the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of< strong>(2R)-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing pharmaceutical-grade compounds that meet stringent quality standards.

The pharmacokinetic properties of this compound are another area of interest. Preliminary data indicate that it has a reasonable bioavailability and metabolic stability, suggesting its potential for clinical translation. Further studies are needed to evaluate its distribution, excretion, and potential interactions with other drugs.

The development of novel therapeutic agents often relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of< strong>(2R)-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol exemplifies how structural modifications can lead to significant improvements in drug efficacy and safety. By leveraging cutting-edge technologies and innovative synthetic strategies, researchers continue to uncover new possibilities in drug discovery.

The future prospects of this compound are promising, with ongoing research aimed at optimizing its chemical structure for better pharmacological profiles. Additionally, explorations into its potential applications in other therapeutic areas are underway. As our understanding of biological mechanisms grows, so does the potential for< strong>(2R)-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol to make meaningful contributions to human health.